Cas no 2228156-06-5 (5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine
• CAS No: 2228156-06-5
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 5962065
• PubChem ID: 165660184
• Update Time: 2025-10-30

5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine
• EN300-1792400
• 2228156-06-5

• Inchi： 1S/C9H6FN3O3/c10-9-5(7-4-8(11)12-16-7)2-1-3-6(9)13(14)15/h1-4H,(H2,11,12)
• InChI Key： PNISKQMDRQTHPZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC(N)=NO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine

5-(2-Fluoro-3-Nitrophenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound CAS No. 2228156-06-5, also known as 5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the fluoro and nitro groups in its structure introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

The synthesis of 5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine involves a series of well-defined chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction time while maintaining high product quality. This method leverages the ability of microwave irradiation to accelerate bond formation, particularly in the formation of the oxazole ring.

The structural features of this compound make it a promising candidate for various applications. In the pharmaceutical industry, oxazole derivatives are often explored for their potential as kinase inhibitors or anti-inflammatory agents. The fluoro group in particular is known to enhance lipophilicity, which can improve drug bioavailability. Recent research has highlighted the ability of this compound to inhibit certain protein kinases involved in cancer cell proliferation, suggesting its potential as a lead compound in anticancer drug development.

In addition to its pharmaceutical applications, 5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine has also been investigated for its role in materials science. The nitro group imparts strong electron-withdrawing properties, which can be advantageous in designing functional materials such as nonlinear optical materials or sensors. Recent studies have demonstrated its potential as a building block for constructing advanced organic frameworks with tailored electronic properties.

The stability and reactivity of this compound are critical factors that influence its practical applications. Experimental data indicate that it exhibits good thermal stability under mild conditions, making it suitable for various synthetic transformations. However, its reactivity towards nucleophilic substitution reactions has been a subject of recent investigations. Researchers have found that the presence of electron-withdrawing groups enhances the electrophilic character of the oxazole ring, facilitating further functionalization.

From an environmental perspective, understanding the degradation pathways of CAS No. 2228156-06-5 is essential for assessing its environmental impact. Recent studies have explored its biodegradation under aerobic conditions, revealing that it undergoes hydrolytic cleavage under specific pH conditions. This information is crucial for developing sustainable synthetic routes and waste management strategies.

In conclusion, 5-(2-fluoro-3-nitrophenyl)-1,2-oxazol-3-amine represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.